2-(6-chloro-1,1-dioxido-4-phenyl-2H-benzo[e][1,2,3]thiadiazin-2-yl)-N-cyclopentylacetamide

• IUPAC Name: 2-(6-chloro-1,1-dioxo-4-phenyl-1λ6,2,3-benzothiadiazin-2-yl)-N-cyclopentylacetamide
• InChI: InChI=1S/C20H20ClN3O3S/c21-15-10-11-18-17(12-15)20(14-6-2-1-3-7-14)23-24(28(18,26)27)13-19(25)22-16-8-4-5-9-16/h1-3,6-7,10-12,16H,4-5,8-9,13H2,(H,22,25)
• InChI Key: WDHFAXBYNRNENC-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C1)NC(=O)CN2N=C(C3=C(S2(=O)=O)C=CC(=C3)Cl)C4=CC=CC=C4
• Molecular Formula: C20H20ClN3O3S
• Molecular Weight: 417.9 g/mol

Description

The benzothiadiazine-1,1-dioxide ring is a novel scaffold that has been the subject of much research due to its wide range of pharmacological activities. These activities include antimicrobial, antiviral, antihypertensive, antidiabetic, anticancer, KATP channel activators, and AMPA receptor modulators. The activity of the benzothiadiazine-1,1-dioxide ring is influenced by many functional groups attached to the ring.

Synthesis Analysis

In a study, a series of novel 2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives were synthesized as PI3Kδ inhibitors. The synthesis involved the reduction of a nitro group in a nitrobenzenesulfonamide, followed by a reaction with trimethyl orthoacetate to give the 3-methyl-2H-benzo[e][1,2,4]thiadiazine 1,1-dioxide derivatives. After bromination of the 3-methyl group, a nucleophilic substitution with a pyrazolopyrimidin-4-amine provided the respective iodide derivatives.

Molecular Structure Analysis

The molecular structure of the benzothiadiazine-1,1-dioxide ring is influenced by the functional groups attached to it. For example, a halo group at the 7 and 8 positions of the ring can give active compounds. Other functional groups like alkyl, aryl, alkylamino, benzyl, keto, etc. at different positions of the benzothiadiazine-1,1-dioxide ring are also responsible for the activity.

Chemical Reactions Analysis

The benzothiadiazine-1,1-dioxide ring can undergo various chemical reactions depending on the functional groups attached to it. For example, the introduction of a 5-indolyl or 3,4-dimethoxyphenyl at the affinity pocket generated the most potent analogues with IC50 values of 217 to 266 nM.

Physical And Chemical Properties Analysis

The physical and chemical properties of the benzothiadiazine-1,1-dioxide ring are influenced by the functional groups attached to it. For example, a halo group at the 7 and 8 positions of the ring can give active compounds.

Scientific Research Applications

Antimicrobial Activity

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Antiviral Activity

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Antihypertensive Properties

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Antidiabetic Effects

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Anticancer Properties

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KATP Channel Activation

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AMPA Receptor Modulation

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Future Directions

Future research on the benzothiadiazine-1,1-dioxide ring could focus on exploring its various pharmacological activities and developing new derivatives with improved potency and selectivity. The advent of computerized molecular graphics could also boost the study of structural–activity relationships.